Cas no 1805177-96-1 (5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
• CAS No: 1805177-96-1
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4808482
• Update Time: 2025-06-10

5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c1-4-7(8(10)11)5(3-13)6(9)2-12-4/h2-3,8H,1H3
• InChI Key： FBCKNPZKOYQXAU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde

5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde: A Comprehensive Overview

5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, with the CAS Registry Number 1805177-96-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, a difluoromethyl group, and a methyl group, along with an aldehyde functional group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, the use of transition metal catalysts and microwave-assisted synthesis has been reported to significantly accelerate the reaction rates while minimizing side products. These improvements have made the compound more accessible for large-scale production and subsequent studies.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The aldehyde group in the molecule serves as a versatile site for further functionalization, allowing chemists to explore its role in constructing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that certain analogs can inhibit key oncogenic pathways, suggesting their potential as lead compounds for anti-cancer therapies.

In addition to its pharmaceutical applications, 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For instance, recent research has highlighted its role as a ligand in creating metal-organic frameworks (MOFs) with enhanced catalytic activity for carbon dioxide capture and conversion. These findings underscore the compound's versatility across diverse scientific domains.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. For example, experiments conducted at different temperatures have revealed that the compound exhibits a high degree of thermal stability, making it suitable for high-temperature applications. Furthermore, its solubility profile in polar and non-polar solvents has been optimized through computational modeling techniques, providing valuable insights into its behavior under different environmental conditions.

From an environmental standpoint, understanding the degradation pathways of 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its degradation mechanisms under aerobic and anaerobic conditions. These studies have shown that the compound undergoes rapid biodegradation under certain environmental conditions, reducing potential risks to ecosystems.

In conclusion, 5-Chloro-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new facets of this compound's properties and functionalities, it is poised to make significant contributions to both academic research and industrial development.